1-(4-(2-(1H-pyrazol-1-yl)ethyl)piperazin-1-yl)-3-(3,5-dimethylisoxazol-4-yl)propan-1-one

• IUPAC Name: 3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-[4-(2-pyrazol-1-ylethyl)piperazin-1-yl]propan-1-one
• InChI: InChI=1S/C17H25N5O2/c1-14-16(15(2)24-19-14)4-5-17(23)21-11-8-20(9-12-21)10-13-22-7-3-6-18-22/h3,6-7H,4-5,8-13H2,1-2H3
• InChI Key: SJXLEVQQQUFBHI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CCC(=O)N2CCN(CC2)CCN3C=CC=N3
• Molecular Formula: C17H25N5O2
• Molecular Weight: 331.4 g/mol
• CAS No.: 1286705-70-1

Description

This compound features a piperazine core substituted with a 2-(1H-pyrazol-1-yl)ethyl group and a propan-1-one chain linked to a 3,5-dimethylisoxazol-4-yl moiety.

Biological Activity

The compound 1-(4-(2-(1H-pyrazol-1-yl)ethyl)piperazin-1-yl)-3-(3,5-dimethylisoxazol-4-yl)propan-1-one is a complex organic molecule that has garnered attention in medicinal chemistry due to its potential biological activities. This article delves into the biological activity of this compound, focusing on its mechanisms of action, therapeutic potential, and relevant research findings.

Chemical Structure and Properties

This compound features a piperazine ring, a pyrazole moiety, and an isoxazole group. The structural formula can be represented as follows:

$$\text{C}_{18}\text{H}_{24}\text{N}_4\text{O}$$

The presence of these functional groups suggests multiple pathways for biological interaction, particularly in enzyme inhibition and receptor modulation.

Research indicates that the compound may act as an antagonist for sigma receptors, which are implicated in various neurological processes. The inhibition of these receptors can lead to significant effects on pain management and neuroprotection. Additionally, the pyrazole derivatives have been associated with antimicrobial and antifungal properties against pathogens such as Escherichia coli, Staphylococcus aureus, and Candida albicans .

Antinociceptive Effects

Studies have shown that related compounds exhibit antinociceptive properties, making them candidates for pain relief therapies. The mechanism is believed to involve modulation of neurotransmitter systems, particularly those related to serotonin and dopamine pathways .

Antimicrobial Activity

The compound's structure suggests potential applications in combating infections. For instance, derivatives of pyrazole have demonstrated efficacy against a range of bacteria and fungi, indicating that this compound could share similar antimicrobial properties .

Case Studies

A study explored the synthesis and biological evaluation of various pyrazole derivatives, including the target compound. These studies reported IC50 values indicating effective inhibition against specific bacterial strains. For example, compounds related to this structure showed IC50 values ranging from 0.71 μM to 19.3 μM against various pathogens .

Structure-Activity Relationships (SAR)

A significant aspect of ongoing research focuses on the SAR of pyrazole derivatives. Modifications to the piperazine and isoxazole components have been systematically analyzed to optimize biological activity. For instance, changes in substituents on the isoxazole ring were found to enhance binding affinity to sigma receptors .

Data Summary

Compound	Structural Features	Biological Activity
1-(4-(2-(1H-pyrazol-1-yl)ethyl)piperazin-1-yl)-3-(3,5-dimethylisoxazol-4-yl)propan-1-one	Piperazine ring, Pyrazole moiety, Isoxazole group	Sigma receptor antagonist, Antimicrobial activity
Iloperidone	Benzisoxazole core	Atypical antipsychotic
EST64454	Pyrazole derivative	Sigma receptor antagonist

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Key Differences

The compound shares structural motifs with several derivatives reported in the literature.

Table 1: Structural Comparison with Analogues

Compound Name / Identifier	Key Structural Features	Molecular Formula (if available)	Reference
Target Compound	Piperazine + 2-(pyrazolyl)ethyl + 3,5-dimethylisoxazole-propanone	Not provided	-
m2 ()	Piperazine + ethanone + pyrimidine-triazole-phenyl	C24H26ClN9O
m6 ()	Piperazine + ethanone + isopropyl-triazole-pyrimidine	C25H30ClN7O
CAS 1797871-48-7 ()	3,5-Dimethylisoxazole + acetamide + tetrahydro-pyran-phenyl	C21H26N2O3
Compound (CAS 1203044-65-8)	Piperazine + pyrimidine-pyrazole + phenoxy-propanone	C21H24N6O2

Key Observations:

Piperazine Derivatives: The target compound and ’s analogue both utilize a piperazine core but differ in substituents. The latter incorporates a pyrimidine-pyrazole system and phenoxy group, whereas the target compound features a pyrazole-ethyl and isoxazole-propanone chain. These differences may influence solubility and receptor-binding profiles .

Heterocyclic Diversity: The 3,5-dimethylisoxazole group in the target compound is also present in CAS 1797871-48-7 (), where it is linked to an acetamide scaffold. Isoxazoles are known for metabolic stability compared to pyrimidines (e.g., in m2 and m6), which may undergo enzymatic oxidation .

Synthetic Routes :

• and describe Buchwald-Hartwig couplings for piperazine-functionalized compounds, suggesting that the target compound could be synthesized via similar palladium-catalyzed reactions .

Pharmacological Implications: While m2 and m6 (–6) are designed as kinase inhibitors (implied by pyrimidine-triazole motifs), the target compound’s isoxazole and pyrazole groups may target different enzymes, such as cyclooxygenase or GABA receptors.

Limitations in Available Data:

• No empirical data (e.g., IC50, logP, solubility) are provided for the target compound or its analogues in the evidence.